Cas no 36200-99-4 ( )

  structure
  structure
Product Name: 
CAS No:36200-99-4
MF:C14H18N2O5
MW:294.303123950958
CID:921118
PubChem ID:315878
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • AC1L7SNE
    • NSC241998
    • NSC-241998
    • MLS003115246
    • CHEMBL2132755
    • 36200-99-4
    • SMR001830828
    • DTXSID00311380
    •  
    • Inchi: 1S/C14H18N2O5/c15-9(17)4-3-8(14(20)21)16-12(18)10-6-1-2-7(5-6)11(10)13(16)19/h6-8,10-11H,1-5H2,(H2,15,17)(H,20,21)
    • InChI Key: FHBPKFKTFKDXTK-UHFFFAOYSA-N
    • SMILES: O=C1C2C(C(N1C(C(=O)O)CCC(N)=O)=O)C1CCC2C1

Computed Properties

  • Exact Mass: 294.12164
  • Monoisotopic Mass: 294.12157168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 504
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • PSA: 117.77
  • LogP: 0.37440
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